Cas no 2171841-68-0 ((1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride)

• Product Name: (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride
• CAS No: 2171841-68-0
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6082485
• PubChem ID: 165733528
• Update Time: 2025-10-29

(1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride
• 2171841-68-0
• EN300-1451397

• Inchi： 1S/C6H9FN2O2S/c1-5-3-8-6(9(5)2)4-12(7,10)11/h3H,4H2,1-2H3
• InChI Key： CWLHKFHFYLTLCW-UHFFFAOYSA-N
• SMILES： S(CC1=NC=C(C)N1C)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.3Ų

Additional information on (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride

(1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride (CAS No. 2171841-68-0): An Overview of a Promising Compound in Medicinal Chemistry

(1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride (CAS No. 2171841-68-0) is a versatile and highly reactive compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structure and reactivity, has shown potential in various applications, including drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, and potential applications of (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride, highlighting its significance in contemporary research.

Chemical Structure and Properties

(1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride is a fluorinated derivative of methanesulfonyl chloride, featuring an imidazole ring substituted with two methyl groups. The presence of the fluorine atom imparts unique reactivity and stability to the molecule. The compound is a colorless liquid with a molecular weight of 203.14 g/mol. It is highly soluble in organic solvents such as dichloromethane and acetonitrile but is insoluble in water. The high reactivity of the sulfonyl fluoride functional group makes it an excellent electrophile for various nucleophilic substitution reactions.

Synthesis and Preparation

The synthesis of (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 1,5-dimethylimidazole with methanesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a fluorinating agent such as Selectfluor to introduce the fluorine atom. This multi-step process requires careful optimization to minimize side reactions and maximize the yield of the desired product.

Applications in Medicinal Chemistry

(1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride has found numerous applications in medicinal chemistry due to its unique reactivity and functional group versatility. One of the most promising areas of application is in the development of novel drugs targeting specific biological pathways. For instance, recent studies have shown that compounds derived from (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride can act as potent inhibitors of kinases involved in cancer signaling pathways.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that a derivative of (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride exhibited selective inhibition of the PI3K/AKT/mTOR pathway in cancer cells. This pathway is known to be dysregulated in various types of cancer, making it an attractive target for therapeutic intervention. The high selectivity and potency of this compound make it a promising candidate for further preclinical and clinical development.

Role in Chemical Synthesis

Beyond its applications in drug discovery, (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride plays a crucial role in chemical synthesis as a versatile reagent for functional group modification. Its ability to undergo nucleophilic substitution reactions makes it an excellent choice for introducing sulfonyl fluoride groups into complex organic molecules. This functionality can be further modified through subsequent reactions to generate a wide range of derivatives with diverse biological activities.

In a recent study published in Organic Letters, researchers utilized (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride as a key reagent in the synthesis of novel antiviral agents. The sulfonyl fluoride group was introduced into a series of nucleoside analogs, which were then evaluated for their antiviral activity against several RNA viruses. The results showed that several derivatives exhibited potent antiviral activity with low cytotoxicity, highlighting the potential of this compound as a building block for drug discovery.

Current Research Trends and Future Prospects

The ongoing research on (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride continues to uncover new applications and properties that could have significant implications for both medicinal chemistry and chemical synthesis. One area of active research is the development of more efficient synthetic methods to produce this compound on a larger scale while maintaining high purity and yield.

In addition to its use as a reagent in chemical synthesis, there is growing interest in exploring the biological properties of compounds derived from (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride. Recent studies have shown that these compounds can modulate various biological processes, including inflammation and immune responses. For example, researchers at the University of California have reported that certain derivatives exhibit anti-inflammatory properties by inhibiting key enzymes involved in prostaglandin biosynthesis.

The future prospects for (1,5-dimethyl-1H-imidazol-2-yl)methanesulfonyl fluoride are promising. As more research is conducted on its properties and applications, it is likely that new uses will be discovered that could lead to breakthroughs in drug discovery and chemical synthesis. The unique combination of reactivity and functional group versatility makes this compound an invaluable tool for chemists working at the intersection of organic chemistry and medicinal chemistry.